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Compound of Interest

Compound Name: 4-Formylphenylboronic acid

Cat. No.: B188256

Essential Safety and Handling Guide for 4-
Formylphenylboronic Acid

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety protocols, personal protective equipment (PPE)
guidelines, and operational procedures for the safe handling and disposal of 4-
Formylphenylboronic acid. Adherence to these guidelines is essential for minimizing risks
and ensuring a safe laboratory environment.

Hazard Identification and Immediate Precautions

4-Formylphenylboronic acid is a chemical that requires careful handling due to its potential
health hazards. Based on available safety data sheets, the primary hazards include:

Skin Sensitization: May cause an allergic skin reaction.[1][2][3][4]

Skin Corrosion/Irritation: Can cause severe skin burns and irritation.[5][6]

Serious Eye Damage/Irritation: Poses a risk of serious eye damage.[5][6]

Respiratory Irritation: May cause respiratory irritation if inhaled.[3][6]
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Immediate precautions include working in a well-ventilated area, preferably a chemical fume

hood, and ensuring that eyewash stations and safety showers are readily accessible.[1][7]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 4-

Formylphenylboronic acid to prevent exposure.

PPE Category

Specification

Rationale

Eye/Face Protection

Chemical safety goggles or a
face shield.[7][8]

Protects eyes from dust,
splashes, and accidental
contact that can cause serious
damage.[7][8]

Hand Protection

Chemically resistant gloves
(e.g., nitrile).[7][8]

Prevents skin contact, which
can lead to irritation and
allergic reactions.[3][7][8]
Gloves should be inspected
before use and disposed of

properly after handling.[3]

Body Protection

A flame-resistant lab coat that
is fully buttoned, worn over
long pants.[8] A chemical-
resistant apron is
recommended for larger

guantities.[7]

Protects the skin on the body
from accidental spills and
contact.[7][8]

Footwear

Closed-toe shoes.[9]

Protects feet from spills and

falling objects.[9]

Respiratory Protection

A NIOSH/MSHA-approved
respirator (e.g., N95 dust
mask) is required when
handling the solid compound,
especially if dust may be

generated.[8]

Minimizes the risk of inhaling
dust particles, which can cause

respiratory tract irritation.[8]
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Step-by-Step Handling and Operational Plan

A systematic approach to handling 4-Formylphenylboronic acid is crucial for safety.
3.1. Preparation

Verify Equipment: Ensure a safety shower and eyewash station are accessible and
functional before starting any work.[1][8]

Work Area Setup: Conduct all handling of 4-Formylphenylboronic acid within a certified
chemical fume hood to ensure adequate ventilation.[8][10] The workspace should be clean
and organized.

Don PPE: Put on all required personal protective equipment as detailed in the table above
before handling the chemical.[8]

3.2. Handling

Avoid Dust Formation: When transferring the solid, use tools like a spatula and avoid actions
that could generate dust.[1][8]

Portioning: To weigh the compound, use a tared, sealed container to minimize exposure.[9]

Dissolving: When preparing solutions, add the solid 4-Formylphenylboronic acid to the
solvent slowly to prevent splashing.[9]

Container Management: Keep the container of 4-Formylphenylboronic acid tightly closed
when not in use.[8][10]

3.3. Post-Handling
o Decontamination: Clean the work area thoroughly to remove any residual chemical.

» Hand Washing: Wash hands with soap and water after handling is complete, even if gloves
were worn.[7][8]

o PPE Removal: Remove PPE in the designated area to avoid cross-contamination.
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Disposal Plan

All waste generated from the use of 4-Formylphenylboronic acid must be treated as

hazardous waste.

Waste Type

Disposal Procedure

Solid Waste

Collect excess solid 4-Formylphenylboronic acid
and any contaminated materials (e.g., weigh
boats, paper towels) in a designated, labeled,

and sealed container for hazardous waste.[7]

Liquid Waste

Collect solutions containing 4-
Formylphenylboronic acid in a labeled, sealed
container for hazardous chemical waste. Do not

pour down the drain.[7]

Contaminated PPE

Dispose of contaminated gloves and other
disposable PPE as hazardous waste in
accordance with institutional and local
regulations.[3]

Always consult your institution's environmental health and safety office for specific disposal

guidelines.

Emergency Procedures

In the event of an exposure or spill, follow these procedures immediately.
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Incident

First-Aid / Spill Response

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[3]

Skin Contact

Remove contaminated clothing and shoes.
Wash the affected skin area with soap and
plenty of water.[3] If skin irritation or a rash

occurs, get medical advice.[4]

Inhalation

Move the exposed person to fresh air. If they are
not breathing, give artificial respiration. Seek

medical attention.[1][3]

Ingestion

Do NOT induce vomiting. Rinse the mouth with
water. Never give anything by mouth to an
unconscious person.[3] Seek immediate medical

attention.

Small Spill

For small spills, use an inert absorbent material
like sand or vermiculite to contain the spill. Avoid
creating dust.[7] Carefully sweep or scoop the
material into a labeled, sealed container for

hazardous waste disposal.[7]

Large Spill

Evacuate all non-essential personnel from the
area. Ensure the area is well-ventilated if it is
safe to do so.[7] Contact your institution's

emergency response team.

Workflow for Safe Handling of 4-
Formylphenylboronic Acid
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Workflow for Safe Handling of 4-Formylphenylboronic Acid
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Caption: Workflow for handling 4-Formylphenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. 4-Formylphenylboronic Acid | C7TH7BO3 | CID 591073 - PubChem
[pubchem.ncbi.nlm.nih.gov]

. angenechemical.com [angenechemical.com]
. Page loading... [wap.guidechem.com]

. aksci.com [aksci.com]

. fishersci.com [fishersci.com]

. benchchem.com [benchchem.com]

. benchchem.com [benchchem.com]

°
(] [00] ~ » (621 iy w

. benchchem.com [benchchem.com]
e 10. benchchem.com [benchchem.com]

 To cite this document: BenchChem. [Personal protective equipment for handling 4-
Formylphenylboronic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b188256#personal-protective-equipment-for-handling-
4-formylphenylboronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b188256?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC359380010&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/591073
https://pubchem.ncbi.nlm.nih.gov/compound/591073
https://www.angenechemical.com/sds/87199-17-5.pdf
https://wap.guidechem.com/msds/87199-17-5.html
https://aksci.com/sds/J90672_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC445040050&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthylboronic_acid_D7.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Methylboronic_acid_pinacol_ester_d3.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Butylsulfinyl_phenyl_boronic_acid.pdf
https://www.benchchem.com/product/b188256#personal-protective-equipment-for-handling-4-formylphenylboronic-acid
https://www.benchchem.com/product/b188256#personal-protective-equipment-for-handling-4-formylphenylboronic-acid
https://www.benchchem.com/product/b188256#personal-protective-equipment-for-handling-4-formylphenylboronic-acid
https://www.benchchem.com/product/b188256#personal-protective-equipment-for-handling-4-formylphenylboronic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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